Cas no 2679931-01-0 ((5S)-5-methoxypiperidin-3-one)

• Product Name: (5S)-5-methoxypiperidin-3-one
• CAS No: 2679931-01-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5652292
• PubChem ID: 165915134
• Update Time: 2025-10-16

(5S)-5-methoxypiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2679931-01-0
• EN300-28270519
• (5S)-5-methoxypiperidin-3-one

• Inchi： 1S/C6H11NO2/c1-9-6-2-5(8)3-7-4-6/h6-7H,2-4H2,1H3/t6-/m0/s1
• InChI Key： AAJKAKDFFNGTCX-LURJTMIESA-N
• SMILES： O(C)[C@H]1CC(CNC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on (5S)-5-methoxypiperidin-3-one

Compound CAS No. 2679931-01-0: (5S)-5-methoxypiperidin-3-one

The compound CAS No. 2679931-01-0, also known as (5S)-5-methoxypiperidin-3-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecule's structure features a six-membered piperidine ring with a ketone group at the 3-position and a methoxy substituent at the 5-position, which imparts unique chemical and pharmacological properties.

Recent studies have highlighted the importance of (5S)-5-methoxypiperidin-3-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders. The stereochemistry at the 5-position, specifically the S configuration, plays a critical role in determining its bioactivity and selectivity.

In addition to its therapeutic potential, CAS No. 2679931-01-0 has been extensively studied for its role as an intermediate in the synthesis of more complex molecules. Its versatility as a building block has been exploited in the development of novel drugs targeting various disease states, including cancer and infectious diseases. Recent advancements in asymmetric synthesis have enabled efficient enantioselective preparation of this compound, further enhancing its utility in drug discovery.

The structural features of (5S)-5-methoxypiperidin-3-one contribute significantly to its pharmacokinetic properties. The methoxy group at the 5-position enhances solubility and stability, while the piperidinone ring provides a rigid framework that facilitates interactions with biological targets. These properties make it an attractive scaffold for medicinal chemists seeking to design molecules with optimal pharmacokinetic profiles.

From a synthetic perspective, several methods have been developed to prepare CAS No. 2679931-01-0. One widely used approach involves the cyclization of amino alcohols under acidic conditions, followed by oxidation to form the ketone group. Another method employs organocatalytic strategies, which offer advantages in terms of efficiency and sustainability. These synthetic routes have been continuously refined to improve yield and stereocontrol, ensuring that this compound remains accessible for both academic and industrial research.

The application of computational chemistry techniques has further deepened our understanding of (5S)-5-methoxypiperidin-3-one. Molecular docking studies have revealed key interactions between this compound and its biological targets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been employed to predict its reactivity and stability under various conditions, aiding in the design of more effective derivatives.

In conclusion, CAS No. 2679931-01-0, or (5S)-5-methoxypiperidin-3-one, stands out as a versatile and biologically active molecule with wide-ranging applications in drug discovery and chemical synthesis. Its unique structure, coupled with recent advances in synthesis and computational modeling, positions it as a valuable tool for addressing unmet medical needs.